2-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-(7,8-dimethoxy-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C22H22N4O5/c1-4-31-14-7-5-13(6-8-14)24-19(27)11-26-12-23-20-15-9-17(29-2)18(30-3)10-16(15)25-21(20)22(26)28/h5-10,12,25H,4,11H2,1-3H3,(H,24,27)
• InChI Key: WUPKBVOQZVLLGE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)NC4=CC(=C(C=C43)OC)OC
• Molecular Formula: C22H22N4O5
• Molecular Weight: 422.4 g/mol

Description

The compound is a complex organic molecule that likely belongs to the class of compounds known as pyrimidines and indoles. Pyrimidines are aromatic heterocyclic compounds that play a crucial role in the biochemistry of living organisms, while indoles are a class of organic compounds that contain a benzene ring fused to a pyrrole ring.

Molecular Structure Analysis

The molecular structure of this compound likely involves a pyrimido[5,4-b]indol-3-yl core, which is a fused ring system combining the structures of pyrimidine and indole.

Chemical Reactions Analysis

The chemical reactions of this compound would likely depend on its functional groups. The presence of the pyrimidine and indole rings suggests that it might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties.